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Compound of Interest

Compound Name: 3-Bromo-5-nitrotoluene

Cat. No.: B1266673 Get Quote

An In-depth Technical Guide to the Physical Properties of 3-Bromo-5-nitrotoluene

This technical guide provides a comprehensive overview of the core physical properties of 3-
Bromo-5-nitrotoluene, tailored for researchers, scientists, and professionals in drug

development. This document summarizes key quantitative data, outlines detailed experimental

protocols for property determination, and presents a logical workflow for analysis.

Core Physical and Chemical Properties
3-Bromo-5-nitrotoluene (CAS No: 52488-28-5) is a substituted toluene derivative featuring a

bromine atom and a nitro group at the 3 and 5 positions of the benzene ring, respectively.[1] Its

molecular formula is C₇H₆BrNO₂.[1][2] At room temperature, it typically presents as a light

yellow to beige crystalline powder.[1] This compound serves as a crucial intermediate in the

synthesis of various organic molecules, including pharmaceuticals and dyes.[1][3]

Data Summary
The quantitative physical properties of 3-Bromo-5-nitrotoluene are summarized in the table

below for easy reference and comparison.
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Property Value

Molecular Formula C₇H₆BrNO₂[1][2]

Molecular Weight 216.03 g/mol [4]

Appearance Yellow to beige crystalline powder[1]

Melting Point 68-72 °C[2][5][6]

Boiling Point 269.5 °C (at 760 mmHg)[2][5]

Density 1.615 g/cm³[2]

Water Solubility Very sparingly soluble (0.2 g/L at 25 °C)[1]

Solubility in Organic Solvents Soluble in ethanol and dimethylformamide[3]

Vapor Pressure 0.012 mmHg (at 25 °C)[2][3]

Flash Point 120 °C[2]

Refractive Index 1.592[2]

Experimental Protocols
The following sections detail the standard laboratory methodologies for determining the key

physical properties of organic compounds like 3-Bromo-5-nitrotoluene.

Melting Point Determination (Capillary Method)
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase.[7] For a pure crystalline compound, this transition occurs over a narrow range.[8] The

presence of impurities typically lowers and broadens the melting point range.[8]

Methodology:

Sample Preparation: A small amount of the finely powdered, dry 3-Bromo-5-nitrotoluene is

packed into a capillary tube, sealed at one end, to a height of 1-2 mm.[9][10]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb.[8] This assembly is then placed in a heating apparatus,
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such as a Thiele tube containing mineral oil or a digital melting point apparatus with a heated

metal block.[8]

Heating and Observation: The apparatus is heated slowly and steadily, at a rate of about 1-

2°C per minute, especially near the expected melting point.[8]

Data Recording: Two temperatures are recorded: T1, the temperature at which the first drop

of liquid appears, and T2, the temperature at which the entire sample has melted into a clear

liquid.[7] The melting point is reported as the range T1-T2.

Boiling Point Determination (Capillary Method)
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[11][12]

Methodology:

Sample Preparation: A small amount of the liquid is placed in a small test tube or fusion tube.

[11][13]

Apparatus Setup: A capillary tube, sealed at one end, is placed inverted (open end down)

into the liquid.[13] The test tube is then attached to a thermometer and heated in a suitable

bath (e.g., Thiele tube or aluminum block).[13][14]

Heating and Observation: The apparatus is heated slowly and uniformly.[13] As the

temperature rises, air trapped in the capillary tube will bubble out. The boiling point is

reached when a rapid and continuous stream of bubbles emerges from the capillary tip.[13]

Data Recording: The heat source is removed, and the liquid is allowed to cool. The

temperature at which the bubbling stops and the liquid begins to enter the capillary tube is

recorded as the boiling point.[15]

Density Determination (Pycnometer or Volumetric
Method)
Density is the mass of a substance per unit volume.[16][17] For a solid, it can be determined by

measuring the mass of a known volume.
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Methodology:

Mass Measurement: A clean, dry volumetric flask or pycnometer is weighed accurately (W1).

[16]

Sample Addition: A known mass of 3-Bromo-5-nitrotoluene is added to the flask and

weighed again (W2). The mass of the sample is (W2 - W1).

Volume Measurement (Liquid Displacement): A liquid in which the solid is insoluble (e.g.,

water, if solubility is negligible for this purpose, or a non-solvent) is added to the flask to a

calibrated mark. The flask is weighed again (W3).

Final Weighing: The flask is emptied, cleaned, dried, and filled to the same calibrated mark

with only the displacement liquid and weighed (W4).

Calculation: The volume of the solid is determined based on the mass and known density of

the displacement liquid. The density of 3-Bromo-5-nitrotoluene is then calculated by

dividing the mass of the sample by its determined volume.[18]

Solubility Determination
Solubility tests provide qualitative information about the polarity and functional groups present

in a compound.[19]

Methodology:

Preparation: A small, measured amount of 3-Bromo-5-nitrotoluene (e.g., 25 mg) is placed

in a test tube.[19]

Solvent Addition: A small volume of the solvent (e.g., 0.75 mL of water, ethanol, or other

organic solvents) is added in portions.[19]

Observation: After each addition, the test tube is vigorously shaken or stirred for a set period

(e.g., 60 seconds).[19][20] The sample is observed to determine if it has dissolved

completely, partially, or not at all.[20]

Classification: The compound's solubility is classified as soluble, sparingly soluble, or

insoluble in the tested solvent. For aqueous solutions, pH paper can be used to test for
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acidic or basic properties if the compound dissolves.[21][22]

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the physical characterization of a solid

organic compound like 3-Bromo-5-nitrotoluene.

Start:
Obtain 3-Bromo-5-nitrotoluene Sample

Visual Inspection
(Color, State)

Melting Point Determination
(Capillary Method)

Solubility Tests
(Water & Organic Solvents)

Boiling Point Determination
(Requires melting first)

If sample is now liquid

Data Analysis & Comparison
with Literature Values
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Select non-solvent

End:
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Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.scribd.com/doc/45009542/Procedure-for-Determining-Solubility-of-Organic-Compounds
https://www1.udel.edu/chem/CHEM322/Handouts/unknowns_lab_handout.pdf
https://www.benchchem.com/product/b1266673?utm_src=pdf-body
https://www.benchchem.com/product/b1266673?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for Physical Property Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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